Cas no 1805366-30-6 (2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine)

• Product Name: 2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine
• CAS No: 1805366-30-6
• MF: C₇H₂BrF₃N₂
• MW: 251.003390789032
• CID: 4858798
• Update Time: 2025-06-13

2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H2BrF3N2/c8-6-4(2-12)3(7(10)11)1-5(9)13-6/h1,7H
• InChI Key： IOJYCZXDPTZFKP-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=C(N=1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine

Introduction to 2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine (CAS No. 1805366-30-6)

2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine (CAS No. 1805366-30-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel drugs and agrochemicals. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine is notable for its bromine, cyano, difluoromethyl, and fluorine substituents. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in organic synthesis. The bromine atom can be readily substituted in various reactions, while the cyano group provides a versatile handle for further functionalization. The difluoromethyl and fluorine substituents enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In terms of synthesis, 2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine can be prepared through a multi-step process involving the sequential introduction of the bromine, cyano, difluoromethyl, and fluorine functionalities. One common approach involves starting from a pyridine derivative and sequentially introducing the desired substituents using well-established chemical transformations. For instance, the bromination of a pyridine derivative can be achieved using N-bromosuccinimide (NBS) or bromine in an appropriate solvent. The cyano group can be introduced via a nitrile formation reaction, such as the reaction of an appropriate halide with sodium cyanide. The difluoromethyl group can be introduced using difluoroacetic acid or its derivatives under suitable conditions. Finally, the fluorination step can be carried out using selective fluorinating agents like Selectfluor.

Recent research has highlighted the potential of 2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine as a key intermediate in the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry reported the use of this compound as a building block for synthesizing potent inhibitors of specific enzymes involved in various diseases. The unique combination of functional groups in 2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine allows for fine-tuning of the pharmacological properties of the resulting compounds, leading to improved potency and selectivity.

In addition to its applications in medicinal chemistry, 2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine has also shown promise in agrochemical research. A recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibit excellent herbicidal activity against a wide range of weed species. The high lipophilicity and metabolic stability conferred by the difluoromethyl and fluorine substituents contribute to the enhanced efficacy and reduced environmental impact of these agrochemicals.

The safety profile of 2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine is an important consideration in its development and application. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that when handled properly under controlled conditions, this compound poses minimal risk to users and ecosystems. However, it is essential to adhere to standard safety protocols and guidelines when working with this compound to ensure safe handling and storage.

In conclusion, 2-Bromo-3-cyano-4-(difluoromethyl)-6-fluoropyridine (CAS No. 1805366-30-6) is a highly valuable compound with diverse applications in medicinal chemistry and agrochemical research. Its unique structural features make it an attractive intermediate for synthesizing novel drugs and agrochemicals with improved properties. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical science.